Cas no 1708160-33-1 (6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane)

• Product Name: 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane
• CAS No: 1708160-33-1
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5706356
• PubChem ID: 97616639
• Update Time: 2025-07-02

6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• SB52028
• 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane
• 1708160-33-1
• 6-(2-Methyl-allyloxy)-2-aza-spiro[3.3]heptane
• 2-Azaspiro[3.3]heptane, 6-[(2-methyl-2-propen-1-yl)oxy]-

• Inchi： 1S/C10H17NO/c1-8(2)5-12-9-3-10(4-9)6-11-7-10/h9,11H,1,3-7H2,2H3
• InChI Key： XSIOHSUGCSKVKU-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1CC2(CNC2)C1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane

Professional Introduction to Compound with CAS No. 1708160-33-1 and Product Name: 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane

The compound with the CAS number 1708160-33-1 and the product name 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane represents a significant advancement in the field of medicinal chemistry. This spirocyclic azaheterocycle has garnered considerable attention due to its unique structural features and potential pharmacological applications. The presence of a spirocyclic framework, combined with an azaheterocycle, creates a molecular scaffold that is both rigid and flexible, offering opportunities for diverse interactions with biological targets.

Recent research in the area of spirocyclic compounds has highlighted their potential as bioisosteres, capable of modulating the binding affinity and selectivity of drug candidates. The 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane structure incorporates a 2-methylallyl group, which is known for its ability to enhance solubility and metabolic stability. This modification is particularly relevant in the context of drug development, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy.

The spirocyclic core of 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane provides a stable platform for further derivatization, enabling the exploration of various functional groups that can be tailored to specific biological targets. Spirocycles have been shown to exhibit favorable pharmacokinetic profiles, including improved bioavailability and reduced toxicity, making them attractive candidates for further investigation.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and expanding the therapeutic arsenal against various diseases. The 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane compound represents a promising lead structure that could be further optimized through structure-activity relationship (SAR) studies. These studies would involve systematic modifications to the molecular framework to identify key pharmacophores responsible for biological activity.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new drugs targeting neurological disorders. Spirocyclic compounds have been implicated in modulating neurotransmitter systems, making them candidates for applications in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The azaheterocycle component of 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane may interact with specific receptors or enzymes involved in these pathways, offering a novel mechanism of action.

The synthesis of 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to achieve the desired stereoselectivity. The use of computational methods for molecular modeling can also aid in predicting reaction outcomes and guiding synthetic strategies.

The pharmacological evaluation of 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane has begun to reveal its potential as a lead compound for drug discovery. Initial in vitro studies have demonstrated interactions with various biological targets, including enzymes and receptors relevant to neurological disorders. These findings suggest that further investigation is warranted to explore its therapeutic potential.

Future research will focus on optimizing the pharmacokinetic properties of 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane through structural modifications aimed at enhancing solubility, improving metabolic stability, and reducing off-target effects. Additionally, preclinical studies will be essential to assess its safety profile and efficacy in animal models before progressing to human clinical trials.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and computational drug design will accelerate the process of identifying promising derivatives of 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane. These approaches enable rapid evaluation of large libraries of compounds, facilitating the identification of lead structures with enhanced biological activity.

In conclusion, 6-((2-Methylallyl)oxy)-2-azaspiro[3.3]heptane represents a significant advancement in medicinal chemistry with potential applications in treating neurological disorders and other diseases. Its unique structural features offer opportunities for further optimization through SAR studies and advanced synthetic techniques. Continued research in this area holds promise for developing novel therapeutic agents that address unmet medical needs.